Cas no 89909-46-6 (1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester)
89909-46-6 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester
CAS No:89909-46-6
MF:C15H14N2O2
MW:254.283863544464
CID:585445
PubChem ID:127262541
Update Time:2025-04-19
1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester
- benzyl 3-cyano-4,5-dimethyl-1H-pyrrole-2-carboxylate
- 3-Cyano-4,5-dimethylbenzyl 1H-pyrrole-2-carboxylate
- 89909-46-6
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- Inchi: 1S/C15H14N2O2/c1-10-6-12(7-13(8-16)11(10)2)9-19-15(18)14-4-3-5-17-14/h3-7,17H,9H2,1-2H3
- InChI Key: BPCUWJFDGONDGJ-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=CN1)=O)CC1C=C(C#N)C(C)=C(C)C=1
Computed Properties
- Exact Mass: 254.105527694g/mol
- Monoisotopic Mass: 254.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65.9Ų
1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester Related Literature
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
89909-46-6 (1H-Pyrrole-2-carboxylic acid, 3-cyano-4,5-dimethyl-, phenylmethyl ester) Related Products
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